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Compound of Interest

Compound Name: 5'-Ethynyl-2'-deoxycytidine

Cat. No.: B10775044

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the synthesis, chemical properties, and biological
applications of 5'-Ethynyl-2'-deoxycytidine (EdC), a crucial tool in cellular and molecular
biology for monitoring DNA synthesis.

Introduction

5'-Ethynyl-2'-deoxycytidine (EdC) is a nucleoside analog of deoxycytidine, where the
hydrogen atom at the C5 position of the pyrimidine ring is replaced by an ethynyl group. This
modification allows for the detection of newly synthesized DNA in proliferating cells through a
bioorthogonal click chemistry reaction.[1][2] EAC is incorporated into DNA during the S-phase
of the cell cycle and can be subsequently visualized by covalently attaching a fluorescent azide
probe.[1][2] Compared to its counterpart, 5-ethynyl-2'-deoxyuridine (EdU), EdC has been
reported to exhibit lower cytotoxicity in certain contexts, making it a valuable alternative for
long-term cell proliferation studies.[1][2]

Chemical Properties

EdC is a white to off-white solid with a molecular formula of C11H13N304 and a molecular
weight of 251.24 g/mol .[3][4] Key chemical and physical properties are summarized in the
table below.
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Property Value Reference(s)
Molecular Formula C11H13N304 [3114]
Molecular Weight 251.24 g/mol [3][4]
CAS Number 69075-47-4 [31[4]
Appearance Off-white solid [3]
Purity > 99% (HPLC) [3]
Solubility DMSO [3]
) Amax: 291 nm (in Tris-HCI, pH
Spectroscopic Data [3]
7.5)
N -20°C, store dry and under
Storage Conditions ) [3]
Inert gas
12 months from date of
Shelf Life delivery when stored as [3]

recommended

While specific quantitative data on the stability of EdAC under various pH and temperature
conditions is not extensively available in the reviewed literature, it is recommended to store it in
a desiccated environment at -20°C to ensure its integrity.[3] For experimental use, stock
solutions in DMSO can be prepared and stored at -20°C for up to one month or at -80°C for up
to six months to minimize degradation.[5]

Synthesis of 5'-Ethynyl-2'-deoxycytidine

The synthesis of EdC is typically achieved through a Sonogashira coupling reaction, a
palladium-catalyzed cross-coupling of a terminal alkyne with an aryl or vinyl halide. In the case
of EdC synthesis, the starting materials are 5-iodo-2'-deoxycytidine and an ethynylating agent,
commonly trimethylsilylacetylene. The synthesis involves two main steps: the Sonogashira
coupling followed by the deprotection of the silyl group.

Synthesis Workflow
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Caption: General workflow for the synthesis of 5'-Ethynyl-2'-deoxycytidine.

Experimental Protocol: Synthesis of 5'-Ethynyl-2'-
deoxycytidine

This protocol is adapted from a published procedure for the synthesis of EdC.

Step 1: Sonogashira Coupling to form 5-(Trimethylsilylethynyl)-2'-deoxycytidine

To a solution of 5-iodo-2'-deoxycytidine (1 equivalent) in anhydrous N,N-dimethylformamide
(DMF), add triethylamine (TEA, 4 equivalents).

o Add copper(l) iodide (Cul, 0.2 equivalents) and [1,1'-
bis(diphenylphosphino)ferrocene]dichloropalladium(ll) (Pd(dppf)Clz, 0.1 equivalents).

o Add trimethylsilylacetylene (1.5 equivalents) to the reaction mixture.

 Stir the mixture under an inert atmosphere (e.g., argon) at room temperature for 12-24
hours, monitoring the reaction progress by thin-layer chromatography (TLC).

e Once the reaction is complete, concentrate the mixture under reduced pressure.

 Purify the crude product by silica gel column chromatography using a gradient of methanol in
dichloromethane to yield 5-(trimethylsilylethynyl)-2'-deoxycytidine.

Step 2: Deprotection to form 5'-Ethynyl-2'-deoxycytidine
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» Dissolve the 5-(trimethylsilylethynyl)-2'-deoxycytidine (1 equivalent) in methanol.

e Add potassium carbonate (K2COs, 2 equivalents) to the solution.

 Stir the mixture at room temperature for 2-4 hours, monitoring the deprotection by TLC.
o After completion, neutralize the reaction with an acidic resin or by adding a mild acid.

« Filter the mixture and concentrate the filtrate under reduced pressure.

» Purify the final product, 5'-Ethynyl-2'-deoxycytidine, by silica gel column chromatography
using a gradient of methanol in dichloromethane.

Biological Activity and Mechanism of Action

EdC is a substrate for cellular nucleoside kinases, which phosphorylate it to its triphosphate
form, EACTP. EACTP is then incorporated into newly synthesized DNA by DNA polymerases
during replication.

It is important to note that once inside the cell, EdC can be deaminated by cytidine deaminase
to form 5-ethynyl-2'-deoxyuridine (EdU).[6][7] This EdU is then phosphorylated and
incorporated into DNA. Therefore, the signal detected after EAC administration may largely be
due to the incorporation of EAU.[6][7] The lower cytotoxicity of EAC compared to EdU in some
cell lines may be attributed to a less efficient conversion of EdC to its triphosphate form
compared to the phosphorylation of EdU.[7]

Cellular Metabolism and DNA Incorporation Pathway
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Caption: Cellular metabolism of EJC and its incorporation into DNA.
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Experimental Protocols: DNA Labeling and
Detection

The primary application of EAC is for labeling newly synthesized DNA in proliferating cells. The
incorporated ethynyl group is then detected via a copper(l)-catalyzed azide-alkyne
cycloaddition (CuUAAC), also known as a "click" reaction.

General Workflow for EdC Labeling and Detection

Culture proliferating cells

Incubate cells with EAC

!

Fix and permeabilize cells

!

Click reaction with fluorescent azide

!

Wash and counterstain (e.g., DAPI)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b10775044?utm_src=pdf-custom-synthesis
https://lubrizolcdmo.com/wp-content/uploads/2019/10/Forced_Degradation_Studies-DDT_June2010-rd3.pdf
https://www.biopharminternational.com/view/forced-degradation-studies-biopharmaceuticals-1
https://pmc.ncbi.nlm.nih.gov/articles/PMC3341615/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3341615/
https://www.jenabioscience.com/click-chemistry/click-reagents-by-application/on-dna/global-dna-synthesis-monitoring-cell-proliferation/clk-n003-5-ethynyl-2-deoxycytidine-5-edc
https://www.jenabioscience.com/click-chemistry/click-reagents-by-application/on-dna/global-dna-synthesis-monitoring-cell-proliferation/clk-n003-5-ethynyl-2-deoxycytidine-5-edc
https://pmc.ncbi.nlm.nih.gov/articles/PMC2083638/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2083638/
https://pubmed.ncbi.nlm.nih.gov/17150815/
https://pubmed.ncbi.nlm.nih.gov/17150815/
https://pubchem.ncbi.nlm.nih.gov/compound/2_-Deoxy-5-_2-_trimethylsilyl_ethynyl_cytidine
https://pubchem.ncbi.nlm.nih.gov/compound/2_-Deoxy-5-_2-_trimethylsilyl_ethynyl_cytidine
https://www.benchchem.com/product/b10775044#5-ethynyl-2-deoxycytidine-synthesis-and-chemical-properties
https://www.benchchem.com/product/b10775044#5-ethynyl-2-deoxycytidine-synthesis-and-chemical-properties
https://www.benchchem.com/product/b10775044#5-ethynyl-2-deoxycytidine-synthesis-and-chemical-properties
https://www.benchchem.com/product/b10775044#5-ethynyl-2-deoxycytidine-synthesis-and-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10775044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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